molecular formula C18H17N3O3 B2579328 N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(4-methoxyphenyl)acetamide CAS No. 955235-06-0

N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(4-methoxyphenyl)acetamide

Cat. No. B2579328
CAS RN: 955235-06-0
M. Wt: 323.352
InChI Key: FNMYGPGQWKOYOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(4-methoxyphenyl)acetamide, also known as BZAA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. BZAA belongs to the class of oxadiazole derivatives, which have been shown to possess a wide range of biological activities, including antimicrobial, antifungal, anticancer, and anticonvulsant properties.

Scientific Research Applications

  • Antimicrobial and Antitumor Agents : A study by Kaya et al. (2017) focused on synthesizing hydrazide and oxadiazole derivatives, which included compounds structurally related to N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(4-methoxyphenyl)acetamide, as potential cytotoxic and antimicrobial agents. These compounds were evaluated for their antimicrobial activity against gram-positive and gram-negative bacteria, and fungi. Additionally, their antiproliferative activity against human tumor cell lines was assessed. One of the compounds exhibited significant inhibitory activity against specific tumor cell lines, highlighting the potential of these compounds in chemotherapeutic applications Design and Synthesis of New 1,3,4-Oxadiazole - Benzothiazole and Hydrazone Derivatives as Promising Chemotherapeutic Agents.

  • NMR Study of Oxadiazole Derivative : Ying-jun (2012) conducted a nuclear magnetic resonance (NMR) study of a novel 1,3,4-oxadiazole derivative, which bears some structural similarities to the compound . This study focused on the synthesis and structural analysis of the compound, contributing to the understanding of its chemical properties An NMR Study of A Novel 1,3,4-Oxadiazole Derivative Containing Benzimidazole Moiety.

  • Synthesis of Oxadiazole Derivatives for Antimicrobial Activity : Devi et al. (2022) synthesized a series of oxadiazole derivatives and evaluated them for their antibacterial and antifungal activities. These compounds, including those structurally related to N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(4-methoxyphenyl)acetamide, showed promising results against a range of microorganisms, indicating their potential use as antimicrobial agents Recent Overview on Synthesis of 2-Mercaptobenzimidazole Derivatives and its Activities.

properties

IUPAC Name

N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(4-methoxyphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17N3O3/c1-23-15-9-7-14(8-10-15)11-16(22)19-18-21-20-17(24-18)12-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,19,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FNMYGPGQWKOYOU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)CC(=O)NC2=NN=C(O2)CC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

323.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(4-methoxyphenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.